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Compound of Interest

Compound Name: JHU-083

Cat. No.: B608189 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of JHU-083, a glutamine antagonist prodrug used in laboratory research. As a

cytotoxic and diazo-containing compound, JHU-083 requires specialized disposal procedures

to ensure the safety of researchers and compliance with environmental regulations.

Immediate Safety and Handling Protocols:

Before handling JHU-083, it is imperative to consult the Safety Data Sheet (SDS) for its parent

compound, 6-diazo-5-oxo-L-norleucine (DON), as a specific SDS for JHU-083 is not readily

available. DON is classified as toxic if swallowed, in contact with skin, or if inhaled[1][2][3]. All

materials that come into contact with JHU-083 should be treated as hazardous waste[4][5][6].

Personal Protective Equipment (PPE) is mandatory when handling JHU-083 and its waste:

Gloves: Two pairs of nitrile or other chemically resistant gloves are recommended[7].

Eye Protection: Chemical safety goggles or a face shield must be worn[8].

Lab Coat: A dedicated lab coat should be used to protect clothing and skin[8].

Ventilation: All handling of JHU-083, including preparation and disposal, should be

conducted in a certified chemical fume hood to prevent inhalation of aerosols or dust[8].
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Hazard Summary of Parent Compound: 6-diazo-5-oxo-L-
norleucine (DON)
Since JHU-083 is a prodrug of DON, the hazard profile of DON is critical for safe handling and

disposal. The following table summarizes key toxicological data for DON.

Hazard Classification Data

Acute Toxicity (Oral)
Toxic if swallowed.[1][2] Oral (mouse) LD50: 197

mg/kg[1].

Acute Toxicity (Dermal) Toxic in contact with skin[1][2].

Acute Toxicity (Inhalation) Toxic if inhaled[1][2].

Primary Hazards

As a glutamine analog, it inhibits purine

synthesis and other glutamine-requiring

enzymes[1][3]. Animal studies have recorded

various toxic effects, including peritonitis and

fatty liver degeneration[1].

Step-by-Step Disposal Procedure for JHU-083
The disposal of JHU-083 must be managed as cytotoxic and hazardous chemical waste. Under

no circumstances should JHU-083 or its contaminated materials be disposed of down the drain

or in regular solid waste containers[4][8].

1. Waste Segregation and Collection:

Solid Waste: All solid materials contaminated with JHU-083, including unused compound,

gloves, bench paper, pipette tips, and labware, must be collected in a designated, leak-proof,

and clearly labeled hazardous waste container. The container should be marked with

"Cytotoxic Waste" and "Hazardous Chemical Waste"[5][6].

Liquid Waste: Unused solutions of JHU-083 should be collected in a separate, sealed, and

chemically compatible hazardous waste container. This container must also be clearly

labeled as "Cytotoxic Liquid Waste" and "Hazardous Chemical Waste".
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Sharps Waste: Needles, syringes, or any other sharps that have come into contact with JHU-
083 must be disposed of in a puncture-proof sharps container specifically designated for

cytotoxic sharps waste[5].

2. Spill and Decontamination Procedures:

In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Clear the area of all personnel and ensure the chemical fume hood

is operational to maximize ventilation[9].

Containment: For solid spills, gently cover the material with an inert absorbent (e.g.,

vermiculite, sand) to prevent it from becoming airborne. For liquid spills, absorb with an

appropriate absorbent material[9].

Collection: Carefully collect the contained spill using tools that will not generate dust and

place it in the designated hazardous waste container[9].

Decontamination: The spill area should be decontaminated in a three-step process: initial

cleaning with a detergent solution, followed by a rinse with water, and a final wipe with 70%

isopropyl alcohol[4]. All cleaning materials must be disposed of as cytotoxic hazardous

waste[4].

3. Chemical Deactivation (for trace amounts):

Diazo compounds can be reactive and potentially explosive. For trace amounts of JHU-083,

such as residual amounts in glassware, deactivation before final disposal is a recommended

safety measure.

Acidic Quench: Traces of diazo compounds can be destroyed by careful addition to acetic

acid[10]. This should be done in a fume hood with appropriate PPE. The resulting solution

must still be disposed of as hazardous waste.

4. Final Disposal:

Labeling and Storage: Ensure all waste containers are securely sealed and properly labeled

according to your institution's guidelines. Store the waste in a designated, secure, and well-
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ventilated area away from incompatible materials such as acids and oxidizing agents[8].

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste management service. The primary method of disposal for cytotoxic waste

is high-temperature incineration[5][6].

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of JHU-083.
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Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of JHU-083 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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